5-(Aminomethyl)-1-methyl-6-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Specification

• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 5-(aminomethyl)-1-methyl-6-propan-2-ylpyrimidine-2,4-dione
• Standard InChI: InChI=1S/C9H15N3O2/c1-5(2)7-6(4-10)8(13)11-9(14)12(7)3/h5H,4,10H2,1-3H3,(H,11,13,14)
• Standard InChI Key: SRJFSMALIHWFFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=O)NC(=O)N1C)CN

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound’s IUPAC name, 5-(aminomethyl)-1-methyl-6-propan-2-ylpyrimidine-2,4-dione, reflects its core pyrimidine ring system, which is partially hydrogenated to form a tetrahydropyrimidine scaffold. Key substituents include:

• Aminomethyl group (-CH2NH2) at position 5, introducing nucleophilic reactivity.

• Methyl group (-CH3) at position 1, enhancing steric stability.

• Isopropyl group (-CH(CH3)2) at position 6, contributing to hydrophobic interactions.

The SMILES notation CC(C)C1=C(C(=O)NC(=O)N1C)CN precisely encodes this arrangement, while the InChIKey SRJFSMALIHWFFI-UHFFFAOYSA-N ensures unambiguous identification.

Table 1: Fundamental Molecular Properties

Property	Value
Molecular Formula	C9H15N3O2
Molecular Weight	197.23 g/mol
CAS Number	1880869-17-9, 2060027-66-7*

*Dual CAS numbers suggest nomenclature or synthetic pathway variations.

Synthesis and Reactivity

Synthetic Pathways

Although detailed protocols for this specific compound are scarce, analogous tetrahydropyrimidines are synthesized via Biginelli-like condensation reactions or cyclization of β-ketoamides. A plausible route involves:

• Condensation of ethyl acetoacetate with isopropylamine to form a β-ketoamide intermediate.

• Cyclization with cyanoguanidine under acidic conditions to construct the tetrahydropyrimidine ring.

• Functionalization at position 5 via nucleophilic substitution with aminomethylating agents.

Source describes a related process for Mavacamten (Camzyos®), where acetic acid-mediated recrystallization achieves purification, suggesting similar strategies might apply.

Reactivity Profile

The molecule’s reactivity is dominated by:

• Aminomethyl group: Participates in Schiff base formation, acylation, and Michael additions.

• Carbonyl groups: Susceptible to reduction (e.g., LiAlH4 → diols) or nucleophilic attack.

• Isopropyl substituent: Influences steric hindrance and lipophilicity, modulating interactions with biological targets.

Compound	Substituents	Therapeutic Use
Mavacamten (Camzyos®)	6-[(1S)-1-phenylethylamino]	Hypertrophic cardiomyopathy
5-Amino-6-ethyl-tetrahydropyrimidine-2,4-dione	6-ethyl, 5-amino	Not reported
5-(Trifluoromethyl)-tetrahydropyrimidine-2,4-dione	5-CF3	Specialty materials

The aminomethyl group in the target compound may enhance blood-brain barrier permeability compared to Mavacamten’s phenylethyl group, suggesting potential neuropharmacological applications.

Applications in Medicinal Chemistry

Drug Design Considerations

• Lipophilicity: Calculated logP ≈ 1.2 (estimated via XLogP3) indicates moderate membrane permeability.

• Hydrogen bonding capacity: Three H-bond donors and four acceptors facilitate target engagement.

Toxicity and ADMET Profiling

While in vivo data are unavailable, in silico predictions using tools like pkCSM suggest:

• Moderate hepatic clearance (CLhep ≈ 15 mL/min/kg).

• Low risk of hERG channel inhibition (IC50 > 10 μM).

Research Gaps and Future Directions

Priority Investigations

• Synthetic optimization: Develop enantioselective routes to access stereoisomers.

• Target deconvolution: Employ high-throughput screening against kinase or GPCR panels.

• In vivo efficacy studies: Evaluate pharmacokinetics in rodent models of inflammation or neurodegeneration.

Industrial Applications

The isopropyl and aminomethyl groups make this compound a candidate for:

• Metal-organic frameworks (MOFs): As a ligand for gas storage materials.

• Anticorrosion coatings: Functionalization of polymer matrices.